Cas no 91190-64-6 ( )
structure
Product Name:
CAS No:91190-64-6
MF:C6H5Cl2NO2
MW:194.015399694443
CID:996070
PubChem ID:13301216
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 2,2-dichloro-1-(4-methyl-1,3-oxazol-2-yl)ethanone
- Ethanone, 2,2-dichloro-1-(4-methyl-2-oxazolyl)- (9CI)
- 2,2-Dichloro-1-(4-methyl-1,3-oxazol-2-yl)ethan-1-one
- 91190-64-6
- DTXSID60535702
-
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- Inchi: 1S/C6H5Cl2NO2/c1-3-2-11-6(9-3)4(10)5(7)8/h2,5H,1H3
- InChI Key: HFDUDBIEHSNMAG-UHFFFAOYSA-N
- SMILES: ClC(C(C1=NC(C)=CO1)=O)Cl
Computed Properties
- Exact Mass: 192.9697338g/mol
- Monoisotopic Mass: 192.9697338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1Ų
Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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